Cas no 185099-68-7 (8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene)
185099-68-7 structure
Product Name:8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene
CAS No:185099-68-7
MF:C13H18NO5F3S
MW:357.34592
MDL:MFCD22690661
CID:1027856
PubChem ID:22648094
Update Time:2024-10-31
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties
Names and Identifiers
-
- 8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene
- (1R,5S)-tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate
- 8-Boc-3-(trifluoromethylsulfonyloxy)
- tert-butyl-3-(trifluoroMethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- 8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid,3-[[(trifluoroMethyl)sulfonyl]oxy]-, 1,1-diMethylethyl ester
- 3-trifluoromethanesulfonyloxy-8-aza-bicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- 8-Boc-8-azabicyclo[3.2.1]oct-2-en-3-yl Trifluoromethanesulfonate
- 3-trifluoromethanesulfonyloxy-8-azabicyclo[3.2.1]-oct-2-ene-8-carboxylic acid tert-butyl ester
- SY047654
- DTXSID40627316
- 3-trifluoromethanesulfonyloxy-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- SCHEMBL29336
- 185099-68-7
- tert-butyl 3-{[(trifluoromethyl)sulfonyl]oxy}-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- DS-13686
- DB-065513
- J-519365
- CS-0448733
- tert-butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate
- AKOS025311330
- tert-Butyl 3-[(trifluoromethanesulfonyl)oxy]-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- MFCD22380006
- AKOS015920380
- -8-azabicyclo[3.2.1]oct-3-ene
-
- MDL: MFCD22690661
- Inchi: InChI=1S/C13H18F3NO5S/c1-12(2,3)21-11(18)17-8-4-5-9(17)7-10(6-8)22-23(19,20)13(14,15)16/h6,8-9H,4-5,7H2,1-3H3
- InChI Key: CJDKVEWDWXIBSM-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1C2CCC1CC(=C2)OS(=O)(=O)C(F)(F)F
Computed Properties
- Exact Mass: 357.08600
- Monoisotopic Mass: 357.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
- PSA: 81.29000
- LogP: 3.92700
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P280-P305+P351+P338-P310
- Storage Condition:Sealed in dry,2-8°C(BD164632)
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203085-5g |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | 97% | 5g |
$430 | 2021-08-04 | |
| Chemenu | CM203085-10g |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | 97% | 10g |
$774 | 2021-08-04 | |
| Chemenu | CM203085-25g |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | 97% | 25g |
$1858 | 2021-08-04 | |
| Chemenu | CM203085-5g |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | 97% | 5g |
$*** | 2023-03-30 | |
| abcr | AB437521-1 g |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene; . |
185099-68-7 | 1g |
€224.40 | 2023-04-23 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B845410-250mg |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | 97% | 250mg |
565.00 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B81270-250mg |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | - | 250mg |
¥788.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B81270-50mg |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene |
185099-68-7 | - | 50mg |
¥268.0 | 2022-10-09 | |
| eNovation Chemicals LLC | Y1197209-1g |
8-Boc-8-azabicyclo[3.2.1]oct-2-en-3-yl Trifluoromethanesulfonate |
185099-68-7 | 95% | 1g |
$590 | 2024-07-20 | |
| eNovation Chemicals LLC | Y0976448-10g |
(1R,5S)-tert-Butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
185099-68-7 | 95% | 10g |
$955 | 2024-08-03 |
8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
185099-68-7 (8-Boc-3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene) Related Products
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